Cas no 2228709-12-2 (2-chloro-5-(trifluoromethyl)pyridin-3-ylmethanethiol)

• Product Name: 2-chloro-5-(trifluoromethyl)pyridin-3-ylmethanethiol
• CAS No: 2228709-12-2
• MF: C₇H₅ClF₃NS
• MW: 227.634509801865
• CID: 6390443
• PubChem ID: 165845784
• Update Time: 2025-11-01

2-chloro-5-(trifluoromethyl)pyridin-3-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(trifluoromethyl)pyridin-3-ylmethanethiol
• 2228709-12-2
• EN300-1960525
• [2-chloro-5-(trifluoromethyl)pyridin-3-yl]methanethiol

• Inchi： 1S/C7H5ClF3NS/c8-6-4(3-13)1-5(2-12-6)7(9,10)11/h1-2,13H,3H2
• InChI Key： ITLXEBJWGQZHMK-UHFFFAOYSA-N
• SMILES： ClC1C(CS)=CC(=CN=1)C(F)(F)F

Computed Properties

• Exact Mass: 226.9783325g/mol
• Monoisotopic Mass: 226.9783325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 13.9Ų

Additional information on 2-chloro-5-(trifluoromethyl)pyridin-3-ylmethanethiol

Professional Introduction to 2-Chloro-5-(trifluoromethyl)pyridin-3-ylmethanethiol (CAS No. 2228709-12-2)

2-Chloro-5-(trifluoromethyl)pyridin-3-ylmethanethiol, a compound with the chemical formula C₇H₅ClF₃NS, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, which is renowned for its diverse biological activities and industrial applications. The presence of both chloro and trifluoromethyl substituents in its structure enhances its reactivity and potential utility in synthetic chemistry.

The CAS number 2228709-12-2 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research continuity. The molecular structure of 2-chloro-5-(trifluoromethyl)pyridin-3-ylmethanethiol features a pyridine ring substituted at the 2-position with a chloro group and at the 5-position with a trifluoromethyl group. The thiol (-SH) functional group at the 3-position further contributes to its chemical versatility, making it a valuable intermediate in organic synthesis.

In recent years, pyridine derivatives have been extensively studied for their potential as pharmacophores in drug discovery. The trifluoromethyl group, in particular, is a well-known moiety that can enhance metabolic stability, binding affinity, and lipophilicity of drug candidates. This feature has made compounds like 2-chloro-5-(trifluoromethyl)pyridin-3-ylmethanethiol attractive for developing novel therapeutic agents.

Current research in the field of medicinal chemistry has highlighted the importance of thiol-containing compounds due to their role as bioactive molecules. Thiol groups are known to participate in various biological processes, including enzyme inhibition and redox signaling. The synthesis of 2-chloro-5-(trifluoromethyl)pyridin-3-ylmethanethiol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

The pyridin-3-ylmethanethiol moiety itself is particularly interesting because it can serve as a precursor for more complex derivatives through further functionalization. For instance, it can be oxidized to form sulfoxides or sulfones, or it can undergo nucleophilic substitution reactions to introduce additional substituents. These transformations make it a versatile building block for designing molecules with tailored properties for specific applications.

Recent studies have demonstrated the utility of 2-chloro-5-(trifluoromethyl)pyridin-3-ylmethanethiol in the development of agrochemicals. Pyridine derivatives are commonly used in pesticides and herbicides due to their ability to interact with biological targets in pests. The combination of chloro and trifluoromethyl groups in this compound enhances its bioactivity against a range of plant pathogens, making it a promising candidate for next-generation crop protection agents.

The pharmaceutical industry has also shown interest in this compound for its potential therapeutic effects. Preliminary studies suggest that derivatives of 2-chloro-5-(trifluoromethyl)pyridin-3-ylmethanethiol may exhibit properties suitable for treating conditions such as inflammation, infectious diseases, and neurological disorders. Further research is needed to fully elucidate its pharmacological profile and develop effective drug candidates based on this scaffold.

Synthetic chemists have developed innovative strategies to access this compound efficiently. For example, palladium-catalyzed coupling reactions have been used to construct the pyridine ring system, while nucleophilic aromatic substitution has been employed to introduce the chloro and trifluoromethyl groups. These methods highlight the growing sophistication of synthetic organic chemistry and its ability to produce complex molecules with high precision.

The role of computational chemistry in designing and optimizing molecules like 2-chloro-5-(trifluoromethyl)pyridin-3-ylmethanethiol cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of compounds before they are synthesized, saving time and resources. By leveraging computational tools, scientists can identify optimal reaction conditions and predict potential side products, leading to more efficient synthetic routes.

In conclusion, 2-chloro-5-(trifluoromethyl)pyridin-3-ylmethanethiol is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with diverse biological activities. As research continues to uncover new applications for pyridine derivatives, compounds like this one will undoubtedly play a crucial role in advancing drug discovery and crop protection technologies.